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Compound of Interest

Compound Name: VU590

Cat. No.: B15584273 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: VU590 is a potent and moderately selective inhibitor of the renal outer medullary

potassium channel (ROMK), also known as Kir1.1, with an IC50 of approximately 290 nM.[1][2]

It also inhibits the inward-rectifier potassium channel Kir7.1 with an IC50 of about 8 μM.[1][3][4]

VU590 acts as an intracellular pore blocker for the Kir1.1 channel. Due to its inhibitory effects

on these key potassium channels, VU590 is a valuable pharmacological tool for studying renal

function, uterine contractility, and other physiological processes involving Kir1.1 and Kir7.1.[3]

[5][6] Proper preparation and storage of VU590 stock solutions are critical for obtaining reliable

and reproducible experimental results. This document provides detailed protocols for the

preparation of VU590 stock solutions using dimethyl sulfoxide (DMSO) as a solvent, along with

relevant technical data and application notes.

Quantitative Data Summary
The following table summarizes the key quantitative data for VU590.
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Parameter Value Source(s)

Chemical Name

7,13-Bis[(4-

nitrophenyl)methyl]-1,4,10-

trioxa-7,13-

diazacyclopentadecane

Target(s) Kir1.1 (ROMK), Kir7.1 [1][3][4]

IC50 ~290 nM for Kir1.1 (ROMK) [1][2]

~8 µM for Kir7.1 [1][2][3][4]

Solubility in DMSO 50 mg/mL (102.35 mM) [2][7][8]

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[2]

Experimental Protocols
Protocol 1: Preparation of a 50 mM VU590 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of VU590 in

DMSO.

Materials:

VU590 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Vortex mixer

Water bath sonicator

Water bath set to 60°C
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Calibrated precision balance

Pipettes and sterile filter tips

Procedure:

Pre-warming the Solvent: Warm the required volume of DMSO to room temperature if stored

refrigerated. Using newly opened DMSO is highly recommended as it is hygroscopic and

absorbed water can impact solubility.[2][7][8]

Weighing VU590: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh

the desired amount of VU590 powder into the tube.

Adding Solvent: Using a calibrated pipette, add the calculated volume of DMSO to the tube

containing the VU590 powder to achieve a final concentration of 50 mg/mL. For example, to

prepare 1 mL of a 50 mg/mL solution, add 1 mL of DMSO to 50 mg of VU590.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

To aid dissolution, sonicate the solution in a water bath sonicator for 10-15 minutes.

If the compound is not fully dissolved, heat the solution in a water bath at 60°C for 5-10

minutes, with intermittent vortexing.[2][7][8]

Visual Inspection: Once cooled to room temperature, visually inspect the solution to ensure

there is no visible precipitate. The solution should be clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials.[2] Store the aliquots at -80°C for long-term

storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2] Ensure the

vials are tightly sealed and protected from light.[2]

Protocol 2: Preparation of Working Solutions
Procedure:
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Thawing Stock Solution: Thaw a single aliquot of the 50 mM VU590 stock solution at room

temperature.

Dilution: Perform serial dilutions of the stock solution using the appropriate cell culture

medium or experimental buffer to achieve the desired final concentration for your assay.

Solvent Control: It is crucial to prepare a vehicle control by adding the same final

concentration of DMSO to the experimental system. This accounts for any potential effects of

the solvent on the experimental outcome.
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Caption: Workflow for preparing and using VU590 stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15584273?utm_src=pdf-body-img
https://www.benchchem.com/product/b15584273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Kir1.1 (ROMK) Channel Pore K+ (Intracellular)

K+ (Extracellular)

 K+ Influx 

Extracellular Space

Intracellular Space

VU590
 Blocks Pore 

Click to download full resolution via product page

Caption: Mechanism of VU590 action on the Kir1.1 potassium channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of VU590
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584273#vu590-stock-solution-preparation-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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